N-(4-ethylphenyl)-1,4-dioxa-8-azaspiro[4.5]decane-8-carboxamide

• IUPAC Name: N-(4-ethylphenyl)-1,4-dioxa-8-azaspiro[4.5]decane-8-carboxamide
• InChI: InChI=1S/C16H22N2O3/c1-2-13-3-5-14(6-4-13)17-15(19)18-9-7-16(8-10-18)20-11-12-21-16/h3-6H,2,7-12H2,1H3,(H,17,19)
• InChI Key: NEUUEXQVLBWLLI-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)N2CCC3(CC2)OCCO3
• Molecular Formula: C16H22N2O3
• Molecular Weight: 290.36 g/mol

Description

The compound “N-(4-ethylphenyl)-1,4-dioxa-8-azaspiro[4.5]decane-8-carboxamide” is a complex organic molecule. It contains a spirocyclic structure (a structure where two rings share a single atom), which is often found in many biologically active compounds. The compound also contains an amide functional group, which is a key structural component in many pharmaceuticals and biologically active compounds.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the spirocyclic structure and the introduction of the amide functional group. Unfortunately, without specific literature or experimental data, it’s challenging to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, includes a spirocyclic system, an ethylphenyl group, and an amide group. These functional groups can have significant effects on the compound’s physical and chemical properties.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present. The amide group could participate in various reactions, such as hydrolysis or condensation. The spirocyclic system might also undergo reactions depending on the conditions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. Factors such as polarity, molecular size, and functional groups (like the amide group) would affect properties like solubility, melting point, boiling point, and reactivity.

Mechanism of Action

Without specific information about the intended use or biological activity of this compound, it’s difficult to predict its mechanism of action.

Safety and Hazards

Without specific data, it’s hard to provide detailed safety and hazard information. As with any chemical, appropriate safety measures should be taken when handling it. This includes wearing appropriate personal protective equipment and working in a well-ventilated area.

Future Directions

The study and application of complex organic molecules like this one are active areas of research in fields like medicinal chemistry and materials science. Depending on its properties, this compound could potentially be explored for various uses.